Cas no 1468521-40-5 (6-chloro-2-cyclopropyl-N-(3-methoxypropyl)pyrimidin-4-amine)

• Product Name: 6-chloro-2-cyclopropyl-N-(3-methoxypropyl)pyrimidin-4-amine
• CAS No: 1468521-40-5
• MF: C₁₁H₁₆ClN₃O
• MW: 241.717241287231
• CID: 5576922
• Update Time: 2025-11-01

6-chloro-2-cyclopropyl-N-(3-methoxypropyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 6-chloro-2-cyclopropyl-N-(3-methoxypropyl)-
• 6-chloro-2-cyclopropyl-n-(3-methoxypropyl)pyrimidin-4-amine
• 6-chloro-2-cyclopropyl-N-(3-methoxypropyl)pyrimidin-4-amine

• Inchi： 1S/C11H16ClN3O/c1-16-6-2-5-13-10-7-9(12)14-11(15-10)8-3-4-8/h7-8H,2-6H2,1H3,(H,13,14,15)
• InChI Key： DKLGBLRGJLKMBX-UHFFFAOYSA-N
• SMILES： C1(C2CC2)=NC(Cl)=CC(NCCCOC)=N1

Experimental Properties

• Density: 1.264±0.06 g/cm3(Predicted)
• Boiling Point: 391.2±32.0 °C(Predicted)
• pka: 3.61±0.10(Predicted)

Additional information on 6-chloro-2-cyclopropyl-N-(3-methoxypropyl)pyrimidin-4-amine

Introduction to 6-chloro-2-cyclopropyl-N-(3-methoxypropyl)pyrimidin-4-amine (CAS No. 1468521-40-5)

6-chloro-2-cyclopropyl-N-(3-methoxypropyl)pyrimidin-4-amine, identified by its CAS number 1468521-40-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This pyrimidine derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive study in drug discovery and development.

The molecular structure of 6-chloro-2-cyclopropyl-N-(3-methoxypropyl)pyrimidin-4-amine features a pyrimidine core substituted with a chloro group at the 6-position, a cyclopropyl group at the 2-position, and an N-(3-methoxypropyl)amino group at the 4-position. This unique arrangement of functional groups contributes to its distinct chemical properties and reactivity, which are exploited in various synthetic pathways and biological assays.

In recent years, there has been growing interest in pyrimidine derivatives as pharmacological agents due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in modulating enzyme activity, inhibiting viral replication, and targeting cancer cell proliferation. The presence of the chloro and methoxy substituents in 6-chloro-2-cyclopropyl-N-(3-methoxypropyl)pyrimidin-4-amine enhances its binding affinity to biological targets, making it a valuable scaffold for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its versatility in drug design. The cyclopropyl group introduces steric hindrance, which can be leveraged to optimize binding interactions with specific proteins or enzymes. Meanwhile, the N-(3-methoxypropyl) moiety provides a hydrophobic anchor that improves solubility and membrane permeability, crucial factors for oral bioavailability. Such structural features make 6-chloro-2-cyclopropyl-N-(3-methoxypropyl)pyrimidin-4-amine an attractive candidate for further development into a lead compound.

Recent studies have highlighted the importance of pyrimidine derivatives in addressing unmet medical needs. For instance, modifications of the pyrimidine ring have led to the discovery of drugs with antiviral and anticancer properties. The structural motifs present in 6-chloro-2-cyclopropyl-N-(3-methoxypropyl)pyrimidin-4-amine align well with these findings, suggesting that it may exhibit similar therapeutic benefits. Researchers are currently exploring its potential as an inhibitor of kinases and other enzymes involved in signal transduction pathways relevant to diseases such as cancer and inflammation.

The synthesis of 6-chloro-2-cyclopropyl-N-(3-methoxypropyl)pyrimidin-4-amine involves multi-step organic reactions that require precise control over reaction conditions. Key steps include nucleophilic substitution reactions to introduce the chloro and methoxy groups, followed by cyclopropanation to attach the cyclopropyl moiety. The final step involves forming the N-(3-methoxypropyl)amino group through reductive amination or similar strategies. Advanced synthetic techniques, such as transition-metal catalysis and flow chemistry, have been employed to improve yield and purity.

The pharmacokinetic properties of 6-chloro-2-cyclopropyl-N-(3-methoxypropyl)pyrimidin-4-amine are also under investigation. Preliminary data suggest that it exhibits moderate solubility in water and lipids, indicating potential for both oral and intravenous administration. Additionally, its stability under various conditions has been assessed to ensure its suitability for formulation into pharmaceutical products.

In conclusion, 6-chloro-2-cyclopropyl-N-(3-methoxypropyl)pyrimidin-4-amine (CAS No. 1468521-40-5) represents a promising compound in pharmaceutical research. Its unique structural features offer opportunities for designing novel therapeutics with significant clinical applications. As research progresses, further insights into its biological activity and pharmacological profile will be uncovered, paving the way for new treatments targeting various diseases.